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Introduction
Disulfoton is an organophosphate insecticide and acaricide, recognized for its systemic

activity against a range of sucking insects.[1] Belonging to the organothiophosphate chemical

family, it functions as a potent acetylcholinesterase (AChE) inhibitor.[2][3] This technical guide

provides an in-depth overview of the chemical and physical properties of Disulfoton, its

molecular structure, and the methodologies used to characterize its biological activity and

metabolic fate.

Chemical Structure and Identification
Disulfoton, chemically known as O,O-diethyl S-[2-(ethylthio)ethyl] phosphorodithioate, is a

synthetic compound that does not occur naturally.[1][4] The technical product is typically a dark,

yellowish oily liquid with a characteristic sulfurous odor.[3][4]

Molecular Structure:

Caption: Metabolic pathway of Disulfoton.
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The following diagram illustrates a typical workflow for the analysis of Disulfoton residues in a

given sample, from sample collection to final data analysis.
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Caption: Workflow for Disulfoton residue analysis.

Conclusion
This technical guide has provided a detailed overview of the chemical structure,

physicochemical properties, and biological interactions of Disulfoton. The outlined

experimental protocols for acetylcholinesterase inhibition assays and chromatographic analysis

offer a foundation for researchers and scientists working with this compound. A thorough

understanding of these aspects is essential for its safe handling, the development of analytical

methods, and the assessment of its toxicological and environmental impact.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670778?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

